Cas no 61-82-5 (1H-1,2,4-Triazol-3-amine)

• Product Name: 1H-1,2,4-Triazol-3-amine
• CAS No: 61-82-5
• MF: C₂H₄N₄
• MW: 84.0799589157104
• MDL: MFCD00982302
• CID: 33780
• PubChem ID: 1639
• Update Time: 2026-05-14

1H-1,2,4-Triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine
• 1,2,4-TRIAZOL-3-AMINE
• 1H-1,2,4-TRIAZOL-3-YLAMINE
• 3-AMINO-1,2,4-TRIAZOLE
• 3-AMINO-1H-1,2,4-TRIAZOLE
• 3-AT
• AKOS MSC-0735
• AMIGOL(R)
• amino-1,2,4-triazole
• Amino-s-triazole
• AMINOTRIAZOLE
• AMITROL
• AMITROLE(R)
• AMIZOLE
• AMIZOL(R)
• ATA(R)
• AURORA KA-678
• AZOLAN
• CYTROL(R)
• 1H-1,2,4-Triazole-3-amine
• 3-Amino-1,2,4-triazole (Amitrole)
• 3-Amino-1.2.4-Triazole
• 4H-1,2,4-TRIAZOL-3-AMINE
• Aminotriazole Solution
• Amitrole (ATA)
• Triazol-3-amine
• 3-amino-1,2,4-triazol
• 3-amino-s-triazole
• Amerol
• Amizol
• Cytrol
• diurol
• Emisol
• Vorox
• Amitrole
• 2H-[1,2,4]Triazol-3-ylamine

• MDL： MFCD00982302
• Inchi： 1S/C2H4N4/c3-6-2-1-4-5-6/h1-2H,3H2
• InChI Key： KLSJWNVTNUYHDU-UHFFFAOYSA-N
• SMILES： C1=NC(=N)NN1
• BRN： 107687

Computed Properties

• Exact Mass: 84.04360
• Monoisotopic Mass: 84.043596
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.138
• Melting Point: 150-153 °C (lit.)
• Boiling Point: 144.35°C (rough estimate)
• Flash Point: 101.9°C
• Refractive Index: 1.6260 (estimate)
• PH: 6.4-7.4 (100g/l, H2O, 20℃)
• Solubility: 280g/l
• Water Partition Coefficient: 280 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with iron, copper, aluminium, acids, alkalies, strong oxidizing agents, acid chlorides, acid anhydrides. Forms chelates with some metals. Moisture sensitive.
• PSA: 56.73000
• LogP: -0.42690
• Merck: 489
• Solubility: Soluble in water, methanol, ethanol and chloroform, insoluble in ether and acetone.
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-1,2,4-Triazol-3-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H361d,H373,H411
• Warning Statement： P273,P281
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 63-48/22-51/53
• Safety Instruction： S13-S36/37-S61
• RTECS：XZ3850000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 in mice, rats (g/kg): 14.7, 25.0 orally (Krller)
• Storage Condition：−20°C
• Risk Phrases：R48/22; R51/53; R63
• Safety Term：S13;S36/37;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,4-Triazol-3-amine

Introduction to 1H-1,2,4-Triazol-3-amine (CAS No. 61-82-5)

1H-1,2,4-Triazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 61-82-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom, fused with a six-membered aromatic ring containing two nitrogen atoms. The presence of an amine group at the 3-position of the triazole ring imparts unique reactivity and functional properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural framework of 1H-1,2,4-Triazol-3-amine (CAS No. 61-82-5) facilitates its participation in a wide range of chemical reactions, including nucleophilic substitution, condensation reactions, and metal coordination. These properties have been exploited in the development of novel pharmaceutical agents, agrochemicals, and materials science applications. The compound's ability to act as a building block for more complex molecules has made it a subject of extensive study in medicinal chemistry.

In recent years, advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between 1H-1,2,4-Triazol-3-amine (CAS No. 61-82-5) and biological targets. These studies have revealed its potential as a scaffold for designing molecules with therapeutic efficacy against various diseases. For instance, derivatives of this compound have been investigated for their antimicrobial, antiviral, and anti-inflammatory properties. The amine functionality at the 3-position allows for further derivatization, enabling the creation of structurally diverse compounds with tailored biological activities.

One of the most compelling aspects of 1H-1,2,4-Triazol-3-amine (CAS No. 61-82-5) is its role in the synthesis of biologically active heterocycles. Researchers have demonstrated its utility in constructing more complex molecules by incorporating it into larger frameworks through condensation or cyclization reactions. These strategies have led to the discovery of new compounds with promising pharmacological profiles. For example, certain derivatives have shown inhibitory activity against enzymes involved in cancer pathways, highlighting the therapeutic potential of this scaffold.

The pharmaceutical industry has been particularly interested in leveraging the structural features of 1H-1,2,4-Triazol-3-amine (CAS No. 61-82-5) to develop novel drug candidates. The triazole ring is known for its stability and ability to engage in hydrogen bonding interactions with biological targets, making it an attractive moiety for drug design. Additionally, the amine group provides a site for further functionalization, allowing chemists to modulate solubility, bioavailability, and metabolic stability.

Recent studies have also explored the use of 1H-1,2,4-Triazol-3-amine (CAS No. 61-82-5) in materials science applications. Its ability to form coordination complexes with transition metals has been exploited in catalysis and as components in advanced materials. These complexes exhibit unique electronic properties that make them useful in applications such as luminescent sensors and electrochemical devices.

The synthesis of 1H-1,2,4-Triazol-3-amine (CAS No. 61-82-5) can be achieved through various methods, including cyclocondensation reactions between hydrazines and nitrile oxides or via multi-step processes involving azide intermediates. The choice of synthetic route depends on factors such as yield optimization, scalability, and purity requirements. Advances in synthetic methodologies have enabled more efficient production processes for this compound.

In conclusion,1H-1,2,4-Triazol-3-amineseems poised to remain at the forefront of chemical research due to its versatility as a synthetic intermediate and its potential for biological applications. Ongoing investigations into its derivatives continue to uncover new possibilities for therapeutic intervention across multiple disease areas.